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Compound of Interest

Benzyltriphenylphosphonium
Compound Name:
chloride

Cat. No.: B094815

A Technical Guide to the Safe Handling of
Benzyltriphenylphosphonium Chloride

For Researchers, Scientists, and Drug Development Professionals
Introduction

Benzyltriphenylphosphonium chloride (BTPPC) is a quaternary phosphonium salt widely
utilized in organic synthesis. It serves as a key reagent in Wittig olefinations for the synthesis of
trans-stilbenes and cinnamates, and also functions as a phase transfer catalyst.[1] Its
applications extend to the synthesis of various bioactive compounds and materials.[1]
However, BTPPC is a hazardous chemical that is fatal if swallowed or inhaled and toxic in
contact with skin.[2][3][4] This guide provides a comprehensive overview of its safety data,
handling precautions, and emergency procedures to ensure its safe use in a laboratory setting.

Chemical Identification

Proper identification is the first step in chemical safety. Key identifiers for
Benzyltriphenylphosphonium chloride are summarized below.
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Identifier Value Reference
Benzyltriphenylphosphonium

Chemical Name YIIPNEnyIpRose PIEIE)
chloride
BTPPC,

Triphenyl(phenylmethyl)phosp

Synonyms honium chloride, [3][6]
(Phenylmethyl)triphenylphosph
onium chloride
CAS Number 1100-88-5 [2][3][5]
Molecular Formula C25H22CIP [51[71I8]
Molecular Weight 388.87 g/mol [5][8]
Appearance White to off-white powder/solid  [1][7]

Hazard Identification and Classification

Benzyltriphenylphosphonium chloride is classified as hazardous under the Globally

Harmonized System (GHS). The signal word for this chemical is "Danger".[2][3][5]

GHS Hazard Classification

The following table details the GHS classifications for this substance.
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Hazard Class Category Reference
Acute Toxicity, Oral Category 2 [21[31[7]
Acute Toxicity, Inhalation Category 2 [21[31[7]
Acute Toxicity, Dermal Category 3 [2]

Serious Eye Damage/Irritation

Category 1/ 2A

[2131[7]

Skin Corrosion/Irritation

Category 2

[2]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory
System)

[2](3]

Specific Target Organ Toxicity
(Repeated Exposure)

Category 1

[3]17]

Acute Aquatic Toxicity

Category 1/2

[2]7]

Chronic Aquatic Toxicity

Category 1/2

[2]7]

Key Hazard (H) and Precautionary (P) Statements

Understanding these statements is critical for safe handling.
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Type Code Statement Reference

Fatal if swallowed or if
Hazard H300+H330 ) [2][4]
inhaled.

Toxic in contact with
H311 ) [2]
skin.

H315 Causes skin irritation. [2]

Causes serious eye
H318/H319 o [2][3][4]
damagel/irritation.

May cause respirato
H335 Y PN 2aaypay
irritation.

Causes damage to
organs through

H372 g g [4]
prolonged or repeated

exposure.

Very toxic/toxic to
H410/H411 aguatic life with long [2]

lasting effects.

Precautionary P260 Do not breathe dust. [2][4]

Wash skin thoroughly
P264 _ [21[4]
after handling.

Do not eat, drink or
P270 smoke when using [2][4]
this product.

Wear protective
gloves/protective

P280 clothing/eye [2][9]
protection/face

protection.

Wear respiratory
pP284 ] [2][4]
protection.
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IF SWALLOWED:
Immediately call a
POISON CENTER or

doctor/physician.

P301+P310

[2]4]

IF INHALED: Remove

person to fresh air and

P304+P340

[10]

keep comfortable for

breathing.

P405 Store locked up.

[2][4][10]

Dispose of

contents/container to

P501

[2][4][10]

an approved waste

disposal plant.

Physical, Chemical, and Toxicological Properties

hvsical and Chemical

Property Value Reference

Melting Point =300 °C (decomposes) [11]

Flash Point >300 °C (>572 °F) [3]

Water Solubility Soluble [1][12]
Stable under recommended

- storage conditions.

Stability ) ) [L1121131[ 7]
Hygroscopic and light
sensitive.

o Strong oxidizing agents,

Incompatibilities [21(3][7]

bases.
» Carbon oxides (CO, CO2),

Hazardous Decomposition ) )

hydrogen chloride gas, oxides [21[31[71[13]

Products

of phosphorus, phosphine.
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-

Route Species Value Reference
LD50 Oral Rat 43 mg/kg [2][14]
LC50 Inhalation Rat 0.13 mg/L (4 h) [2]

Experimental and Handling Protocols

Strict adherence to handling and storage protocols is mandatory to mitigate the significant risks
associated with BTPPC.

Safe Handling Protocol

e Engineering Controls: Always handle Benzyltriphenylphosphonium chloride inside a
certified chemical fume hood to keep airborne concentrations low.[2][3] Ensure that a safety
shower and an eyewash fountain are readily accessible and in close proximity to the
workstation.[2][3]

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

e Procedural Discipline:

[e]

Avoid all contact with skin, eyes, and personal clothing.[2][5]

o

Avoid the formation and inhalation of dust.[5] Minimize dust generation during transfer and
weighing.[2]

o

Do not eat, drink, or smoke in the handling area.[2][10]

[¢]

Wash hands and face thoroughly after handling the substance and before breaks.[2]

o

Keep the container tightly closed when not in use.[2][5]

Storage Protocol

o Store in a tightly closed, properly labeled container.[2][5]
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e Keep in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents and bases.[2][3]

e The substance is hygroscopic; protect from moisture.[3][5][14] It is also light-sensitive.[3][7]

e The storage area should be secure and accessible only to authorized personnel ("Store
locked up™).[2][10]
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Preparation Phase

Risk Assessment
(Review SDS)

Assemble PPE

(Gloves, Goggles, Lab Coat, Respirator)

Prepare Workspace
(Chemical Fume Hood, Spill Kit)

Begin Work

4 Handlirlg Phase )

Weigh & Transfer
(Minimize Dust)

Perform Reaction
(In Fume Hood)

- J

IComplete Work

4 )
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(Glassware & Surfaces)
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(Hazardous Solid Waste)

(Remove PPE & Wash Handsj

i
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- J

Click to download full resolution via product page

Caption: Workflow for the safe handling of Benzyltriphenylphosphonium chloride.
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Exposure Controls and Personal Protective

Equipment (PPE)

Engineering controls are the primary method of exposure reduction, supplemented by

mandatory PPE.

Control Type

Specifications

Reference

Engineering Controls

Handle exclusively in a
chemical fume hood. Use
adequate general and local

exhaust ventilation.

[21315]

Eye/Face Protection

Wear chemical splash-
resistant safety goggles or a
face shield. Equipment should
be approved under standards
like OSHA 29 CFR 1910.133
or EU EN166.

[2](5][10][15]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Select glove

material based on chemical

resistance and duration of use.

[21(5][10][15]

Respiratory Protection

For operations likely to
generate dust, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator. A full-face particle
respirator (N100 or P3) or a
supplied-air respirator may be
necessary depending on the

exposure risk.

[31(5][10]

Emergency and First-Aid Procedures
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Immediate and appropriate action is critical in the event of any exposure. Medical attention is
required in all cases of exposure.[3]

First-Aid Protocol by Route of Exposure

o General Advice: Remove the victim from the dangerous area. Show this safety data sheet to
the attending physician.[2][3]

e Inhalation:
o Move the person to fresh air immediately.[2][15]

o If breathing is difficult, give oxygen. If breathing has stopped, give artificial respiration (do
not use the mouth-to-mouth method).[2][3][10]

o Seek immediate medical attention.[2][3]
» Skin Contact:
o Immediately remove all contaminated clothing and shoes.[2][9]
o Flush the skin with running water for at least 15 minutes.[2][3][15]
o Seek immediate medical attention.[2][3]
e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift
the upper and lower eyelids.[2][3][15]

o Remove contact lenses if present and easy to do so. Continue rinsing.[2][9]
o Seek immediate medical attention.[2][3]
e Ingestion:

o Do NOT induce vomiting.[2][3]
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o Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious
person.[2][5]

o Seek immediate medical attention.[2][3]

Exposure Event Occurs
/,// ya N \‘\\\\
e A/ \\‘ S~o
= > X N
(Inhalation) (Skin Contact) (Eye Contact) (Ingestion)
1. Move to Fresh Air 1. Remove Contaminated Clothing 1. Flush with Water (15+ min)
2. Provide Oxygen/Artificial Respiration 2. Flush with Water (15+ min) 2. Remove Contact Lenses

Seek IMMEDIATE
Medical Attention

1. Rinse Mouth
2. DO NOT Induce Vomiting

Click to download full resolution via product page

Caption: Emergency first-aid response flowchart for exposure incidents.

Accidental Release and Disposal Procedures
Accidental Release (Spill) Protocol

Evacuate: Keep unprotected personnel away and upwind of the spill.[3][5]
Ventilate: Ensure adequate ventilation in the spill area.[3][5]

Contain: Prevent the substance from entering drains, surface water, or the ground water
system.[3][5]

Protect: Wear full personal protective equipment, including respiratory protection, during
cleanup.[3][5]
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e Clean-up:
o Avoid generating dust.[3][5]
o Carefully sweep up, vacuum, or absorb the material with an inert substance.[2][3]

o Place the collected material into a suitable, closed, and labeled container for hazardous
waste disposal.[2][3][5]

o Decontaminate: Clean the affected area once the material has been removed.

Waste Disposal Protocol

o Disposal must be conducted by a licensed professional waste disposal company.[5]

e The chemical is classified as hazardous waste. Generators must consult federal, state, and
local regulations to ensure complete and accurate classification and disposal.[2]

e Do not dispose of the material into the environment, drains, or sewer systems.[5]

o Contaminated packaging should be treated as unused product and disposed of as
hazardous waste.[2][5]
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Caption: Step-by-step procedure for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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